4-ethyl-N-(2-fluorobenzyl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[(2-fluorophenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-2-12-7-9-14(10-8-12)20(18,19)17-11-13-5-3-4-6-15(13)16/h3-10,17H,2,11H2,1H3
• InChI Key: MZVRGNQFDSGIMZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2F
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

4-ethyl-N-(2-fluorobenzyl)benzenesulfonamide, also known as EFNB, is a chemical compound that has been extensively studied for its potential use in scientific research. EFNB is a sulfonamide derivative that has shown promise in a variety of applications, including as a tool for studying the mechanisms of action of certain enzymes and as a potential therapeutic agent for a variety of diseases. In

Mechanism of Action

The mechanism of action of 4-ethyl-N-(2-fluorobenzyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. For example, this compound has been shown to inhibit the activity of carbonic anhydrase by binding to the active site of the enzyme and preventing it from carrying out its normal function. This compound has also been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in signaling pathways that regulate cell growth and division.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in the body, including the inhibition of carbonic anhydrase activity and the inhibition of certain signaling pathways that regulate cell growth and division. In addition, this compound has been shown to have anti-inflammatory and anti-tumor effects in certain animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-(2-fluorobenzyl)benzenesulfonamide in lab experiments is its ability to selectively inhibit certain enzymes and signaling pathways, which can help researchers to better understand the mechanisms of action of these molecules. In addition, this compound is relatively easy to synthesize and purify, which makes it a useful tool for a variety of research applications. However, one limitation of using this compound is that its effects on the body are not fully understood, which may limit its potential use as a therapeutic agent.

Future Directions

There are many potential future directions for research on 4-ethyl-N-(2-fluorobenzyl)benzenesulfonamide. For example, researchers could study the effects of this compound on other enzymes and signaling pathways in the body, or investigate its potential use as a therapeutic agent for other diseases. In addition, researchers could explore the use of this compound in combination with other molecules to enhance its therapeutic effects. Finally, further studies could be conducted to better understand the biochemical and physiological effects of this compound in the body.

Synthesis Methods

4-ethyl-N-(2-fluorobenzyl)benzenesulfonamide can be synthesized using a variety of methods, including the reaction of 4-ethylbenzenesulfonyl chloride with 2-fluorobenzylamine in the presence of a base such as triethylamine. The resulting product can then be purified using a variety of techniques, such as column chromatography or recrystallization. Other synthesis methods have also been reported in the literature, including the use of palladium-catalyzed coupling reactions and the use of microwave-assisted synthesis.

Scientific Research Applications

4-ethyl-N-(2-fluorobenzyl)benzenesulfonamide has been used in a variety of scientific research applications, including as a tool for studying the mechanisms of action of certain enzymes. For example, this compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in regulating pH in the body. In addition, this compound has been studied for its potential use as a therapeutic agent for a variety of diseases, including cancer and Alzheimer's disease.